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Compound of Interest

Compound Name: Tetrafluorophthalonitrile

Cat. No.: B154472 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tetrafluorophthalonitrile, a versatile compound used in the synthesis

of fluorescent dyes, high-performance polymers, and pharmaceutical compounds.[1]

Adherence to these procedures is critical for minimizing risks and ensuring operational integrity.

Tetrafluorophthalonitrile is classified as a hazardous substance, harmful if swallowed, in

contact with skin, or inhaled, and causes skin and eye irritation.[2][3][4][5][6] It may also cause

respiratory irritation.[2][3][5][6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Tetrafluorophthalonitrile. It is crucial to use this equipment to prevent exposure.
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Body Part
Personal Protective
Equipment

Specifications

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended Filter type:

Particulates filter conforming to

EN 143.[3][5] Use a dust mask

type N95 (US) for adequate

protection.[7]

Hands Appropriate protective gloves

Ensure gloves are suitable for

the task, considering chemical

compatibility and operational

conditions.[8]

Eyes/Face
Safety glasses with side-

shields or goggles; face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

[5]

Body

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][5]

A flame-resistant lab coat is

recommended.[9]

Procedural Workflow for Handling
Tetrafluorophthalonitrile
The following diagram illustrates the standard operating procedure for the safe handling of

Tetrafluorophthalonitrile in a laboratory setting.
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Figure 1. Safe Handling Workflow for Tetrafluorophthalonitrile
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Figure 2. Tetrafluorophthalonitrile Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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